Cas no 101832-01-3 (1H-Indole-3-ethanamine,N-hexyl-a-methyl-5-(methylthio)-)

• Product name: 1H-Indole-3-ethanamine,N-hexyl-a-methyl-5-(methylthio)-
• CAS No: 101832-01-3
• MF: C₁₈H₂₈N₂S
• MW: 304.493323326111
• CID: 174975
• PubChem ID: 58959

1H-Indole-3-ethanamine,N-hexyl-a-methyl-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-ethanamine,N-hexyl-a-methyl-5-(methylthio)-
• N-[3-(5-methylsulfanyl-1H-indol-3-yl)propyl]hexan-1-amine
• 101832-01-3
• 5-Methylthio-N-hexyl-alpha-methyltryptamine
• DTXSID00144236
• INDOLE, 3-(2-(HEXYLAMINO)PROPYL)-5-METHYLTHIO-

• Inchi： InChI=1S/C18H28N2S/c1-3-4-5-6-11-19-12-7-8-15-14-20-18-10-9-16(21-2)13-17(15)18/h9-10,13-14,19-20H,3-8,11-12H2,1-2H3
• InChI Key： XKPSVLATVQURMU-UHFFFAOYSA-N
• SMILES： CCCCCCNCCCC1=CNC2C=CC(=CC1=2)SC

Computed Properties

• Exact Mass: 303.18971
• Monoisotopic Mass: 304.19732
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 53.1

Experimental Properties

• Density: 1.05
• Boiling Point: 476.5°Cat760mmHg
• Flash Point: 242°C
• Refractive Index: 1.581
• PSA: 27.82
• LogP: 5.38320